1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one

• Molecular Formula: C21H29ClN2O3S
• Molecular Weight: 425 g/mol
• IUPAC Name: 4-[[4-(3-chloro-4-methylphenyl)piperazin-1-yl]sulfonylmethyl]-7,7-dimethylbicyclo[2.2.1]heptan-3-one
• InChI: InChI=1S/C21H29ClN2O3S/c1-15-4-5-17(13-18(15)22)23-8-10-24(11-9-23)28(26,27)14-21-7-6-16(12-19(21)25)20(21,2)3/h4-5,13,16H,6-12,14H2,1-3H3
• InChI Key: IQDOZLCPRLZJSR-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4=O)Cl

Description

1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one, also known as CP-945,598, is a novel compound that belongs to the class of piperazine derivatives. This compound has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The mechanism of action of 1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one is not fully understood, but it is believed to act as a selective antagonist of the CB1 receptor, which is a key receptor in the endocannabinoid system. The endocannabinoid system plays a crucial role in the regulation of pain, inflammation, anxiety, and depression. By blocking the CB1 receptor, this compound may modulate the activity of the endocannabinoid system and produce its therapeutic effects.
Biochemical and Physiological Effects:
This compound has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. In addition, this compound has been shown to have minimal side effects and toxicity in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of 1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one is its potent and selective antagonism of the CB1 receptor, which makes it a valuable tool for studying the endocannabinoid system. However, one limitation of this compound is its poor solubility in aqueous solutions, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one. One direction is to further elucidate its mechanism of action and its effects on the endocannabinoid system. Another direction is to explore its potential therapeutic applications in other diseases, such as cancer and neurodegenerative disorders. Additionally, the development of more potent and selective CB1 receptor antagonists may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of 1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one involves the reaction of 1,5-cyclooctadiene with sulfur dioxide and oxygen to form a bicyclic sulfone intermediate. This intermediate is then reacted with piperazine and 3-chloro-4-methylphenyl magnesium bromide to form the final product. The synthesis method has been optimized to produce high yields of this compound with minimal impurities.

Scientific Research Applications

1-({[4-(3-Chloro-4-methylphenyl)-1-piperazinyl]sulfonyl}methyl)-7,7-dimethylbicyclo[2.2.1]heptan-2-one has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, pain, anxiety, and depression. It has been shown to have potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. In addition, this compound has been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression.